Cas no 1222955-59-0 (ethyl 4-cyclobutyl-2,4-dioxobutanoate)
Ethyl 4-cyclobutyl-2,4-dioxobutanoate is a specialized ester compound featuring a cyclobutyl moiety and a diketone functionality. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing cyclobutane-containing frameworks. The presence of both keto and ester groups enhances its reactivity, enabling applications in cyclization reactions, heterocycle formation, and pharmaceutical precursor synthesis. The cyclobutyl ring contributes to steric and electronic effects, influencing selectivity in bond-forming processes. This compound is typically handled under controlled conditions due to its reactive carbonyl groups. Its synthetic versatility and structural features make it useful in medicinal chemistry and materials science research.
1222955-59-0 structure
Product Name:ethyl 4-cyclobutyl-2,4-dioxobutanoate
CAS No:1222955-59-0
MF:C10H14O4
MW:198.215763568878
CID:4578976
PubChem ID:68624281
Update Time:2025-10-29
ethyl 4-cyclobutyl-2,4-dioxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- 4-CYCLOBUTYL-2,4-DIOXO-BUTYRIC ACID ETHYL ESTER
- ethyl 4-cyclobutyl-2,4-dioxobutanoate
- G75486
- SCHEMBL3388901
- EN300-1067000
- ETHYL ALPHA,GAMMA-DIOXOCYCLOBUTANEBUTANOATE
- 1222955-59-0
- starbld0022576
-
- Inchi: 1S/C10H14O4/c1-2-14-10(13)9(12)6-8(11)7-4-3-5-7/h7H,2-6H2,1H3
- InChI Key: QHIAUQJBVQTXSM-UHFFFAOYSA-N
- SMILES: O=C(CC(C(=O)OCC)=O)C1CCC1
Computed Properties
- Exact Mass: 198.08920892g/mol
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 60.4Ų
ethyl 4-cyclobutyl-2,4-dioxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1067000-0.05g |
ethyl 4-cyclobutyl-2,4-dioxobutanoate |
1222955-59-0 | 95% | 0.05g |
$174.0 | 2023-10-28 | |
| Enamine | EN300-1067000-0.1g |
ethyl 4-cyclobutyl-2,4-dioxobutanoate |
1222955-59-0 | 95% | 0.1g |
$257.0 | 2023-10-28 | |
| Enamine | EN300-1067000-0.25g |
ethyl 4-cyclobutyl-2,4-dioxobutanoate |
1222955-59-0 | 95% | 0.25g |
$367.0 | 2023-10-28 | |
| Enamine | EN300-1067000-0.5g |
ethyl 4-cyclobutyl-2,4-dioxobutanoate |
1222955-59-0 | 95% | 0.5g |
$579.0 | 2023-10-28 | |
| Enamine | EN300-1067000-1.0g |
ethyl 4-cyclobutyl-2,4-dioxobutanoate |
1222955-59-0 | 95% | 1.0g |
$743.0 | 2023-07-10 | |
| Enamine | EN300-1067000-2.5g |
ethyl 4-cyclobutyl-2,4-dioxobutanoate |
1222955-59-0 | 95% | 2.5g |
$1454.0 | 2023-10-28 | |
| Enamine | EN300-1067000-5.0g |
ethyl 4-cyclobutyl-2,4-dioxobutanoate |
1222955-59-0 | 95% | 5.0g |
$2152.0 | 2023-07-10 | |
| Enamine | EN300-1067000-10.0g |
ethyl 4-cyclobutyl-2,4-dioxobutanoate |
1222955-59-0 | 95% | 10.0g |
$3191.0 | 2023-07-10 | |
| Enamine | EN300-1067000-1g |
ethyl 4-cyclobutyl-2,4-dioxobutanoate |
1222955-59-0 | 95% | 1g |
$743.0 | 2023-10-28 | |
| Enamine | EN300-1067000-5g |
ethyl 4-cyclobutyl-2,4-dioxobutanoate |
1222955-59-0 | 95% | 5g |
$2152.0 | 2023-10-28 |
ethyl 4-cyclobutyl-2,4-dioxobutanoate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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